Cas no 399-82-6 (S-2-Benzothiazolyl-L-cysteine)

• Product Name: S-2-Benzothiazolyl-L-cysteine
• CAS No: 399-82-6
• MF: C₁₀H₁₀N₂O₂S₂
• MW: 254.328599452972
• CID: 307013
• PubChem ID: 119392
• Update Time: 2025-04-19

S-2-Benzothiazolyl-L-cysteine Chemical and Physical Properties

Names and Identifiers

• L-Cysteine,S-2-benzothiazolyl-
• S-2-Benzothiazolyl-L-cysteine
• (2R)-2-amino-3-(1,3-benzothiazol-2-ylsulfanyl)propanoic acid
• S-(2-Benzothiazolyl)cysteine
• L-Cysteine, S-2-benzothiazolyl-
• SCHEMBL8963327
• S-(2-Benzothiazolyl)-L-cysteine
• CS-0270427
• BDBM50420203
• DTXSID30192947
• CHEMBL2074983
• 399-82-6
• s-(Benzo[d]thiazol-2-yl)-l-cysteine
• G74483
• (R)-2-Amino-3-(benzo[d]thiazol-2-ylthio)propanoic acid
• DTXCID70115438
• DB-266723
• S-(2-Benzothiazolyl)-cysteine

• Inchi： 1S/C10H10N2O2S2/c11-6(9(13)14)5-15-10-12-7-3-1-2-4-8(7)16-10/h1-4,6H,5,11H2,(H,13,14)/t6-/m0/s1
• InChI Key： KRBPTLCTECPKGY-LURJTMIESA-N
• SMILES： S(C1=NC2C=CC=CC=2S1)C[C@@H](C(=O)O)N

Computed Properties

• Exact Mass: 254.0185
• Monoisotopic Mass: 254.018
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _1.3
• Topological Polar Surface Area: 130A^2

Experimental Properties

• Density: 1.5
• Boiling Point: 461.5°Cat760mmHg
• Flash Point: 232.9°C
• Refractive Index: 1.727
• PSA: 76.21

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives